6-Amino-4-(2-chloro-6-fluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C21H16ClFN4O2
• Molecular Weight: 410.8 g/mol
• IUPAC Name: 6-amino-4-(2-chloro-6-fluorophenyl)-3-(4-ethoxyphenyl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C21H16ClFN4O2/c1-2-28-12-8-6-11(7-9-12)19-18-16(17-14(22)4-3-5-15(17)23)13(10-24)20(25)29-21(18)27-26-19/h3-9,16H,2,25H2,1H3,(H,26,27)
• InChI Key: DJHXSWNRDFDFOL-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=C(C=CC=C4Cl)F

Description

6-Amino-4-(2-chloro-6-fluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound with potential applications in scientific research. It is a pyrano[2,3-c]pyrazole derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 6-Amino-4-(2-chloro-6-fluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, it has been reported to inhibit the activity of certain enzymes involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
6-Amino-4-(2-chloro-6-fluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and inhibit the growth of tumor cells. It has also been reported to have antioxidant properties and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Amino-4-(2-chloro-6-fluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments include its potential as a therapeutic agent for various diseases and its ability to inhibit the activity of certain enzymes involved in inflammation and tumor growth. However, its limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

Some possible future directions for research on 6-Amino-4-(2-chloro-6-fluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile include:
1. Further studies on its mechanism of action and potential side effects.
2. Exploration of its potential as a therapeutic agent for Alzheimer's disease.
3. Investigation of its potential as a chemotherapeutic agent for various types of cancer.
4. Development of new synthetic methods for the compound.
5. Studies on the structure-activity relationship of the compound to optimize its pharmacological properties.
Conclusion:
6-Amino-4-(2-chloro-6-fluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound with potential applications in scientific research. It has been synthesized using various methods and has been reported to exhibit antitumor, anti-inflammatory, and antioxidant activities. Further studies are needed to fully understand its mechanism of action and potential as a therapeutic agent for various diseases.

Synthesis Methods

The synthesis of 6-Amino-4-(2-chloro-6-fluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been achieved using different methods. One of the methods involves the reaction of 2-chloro-6-fluoroaniline, 4-ethoxybenzaldehyde, malononitrile, and 4-hydroxy-6-methyl-2-pyridone in the presence of piperidine as a catalyst. The reaction mixture is heated under reflux for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

6-Amino-4-(2-chloro-6-fluorophenyl)-3-(4-ethoxyphenyl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has potential applications in scientific research. It has been reported to exhibit antitumor, anti-inflammatory, and antioxidant activities. It has also been studied for its potential as a therapeutic agent for Alzheimer's disease.